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A Comparative Guide to Fullerene Derivatives:
Bis-PCBM vs. ICBA

In the landscape of organic electronics, particularly in the realm of organic photovoltaics
(OPVs), the choice of an electron acceptor material is critical to achieving high power
conversion efficiencies (PCE). Fullerene derivatives have long been the workhorse materials
for this purpose. This guide provides an objective comparison between two prominent fullerene
derivatives: Bis-phenyl-C61-butyric acid methyl ester (Bis-PCBM) and Indene-C60 bisadduct
(ICBA), focusing on their performance in organic solar cells, primarily with the widely used
donor polymer poly(3-hexylthiophene) (P3HT).

Performance Benchmarking: Bis-PCBM vs. ICBA

The selection of an appropriate fullerene derivative hinges on a trade-off between achieving a
high open-circuit voltage (Voc) and maintaining a sufficient short-circuit current density (Jsc)
and fill factor (FF). Bis-PCBM and ICBA offer distinct advantages in this regard.

Key Performance Metrics:

ICBA is well-known for its higher Lowest Unoccupied Molecular Orbital (LUMO) energy level

compared to the more common PCBM, which generally leads to a higher Voc in OPV devices.
[1][2] Bis-PCBM, being a bis-adduct of PCBM, also exhibits a higher LUMO level than PCBM,
similarly contributing to an enhanced Voc.[3][4] A comprehensive study on 19 pure bis-isomers
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of PCBM revealed that their LUMO levels can be tuned to be up to 170 meV shallower than
PCBM.[1][4]

While a direct comparison in a single study under identical conditions is scarce, analysis of
discrete studies provides valuable insights into their relative performance. Devices fabricated
with P3HT:ICBA have demonstrated PCEs in the range of 5-6.5%.[5][6] For Bis-PCBM, a study
on its pure isomers reported a PCE of up to 7.2% with a specific donor polymer.[1][4][7] It is
important to note that the performance of Bis-PCBM is highly dependent on the specific isomer
used, as mixtures of isomers can lead to energetic and morphological disorder, negatively
impacting device performance.[1][4][7]

Below is a summary of typical performance parameters reported in the literature for P3HT-
based solar cells employing Bis-PCBM and ICBA.

Fullerene Donor Jsc
L Voc (V) FF (%) PCE (%)
Derivative Polymer (mA/cm?)
Bis-PCBM
_ PBDTBDD ~1.00 ~10.02 ~60.5 ~6.07
(isomer)
ICBA P3HT ~0.84 ~9.9 ~65 ~5.5-6.5
PCBM (for
P3HT ~0.60 ~10.5 ~65 ~4.0-5.0
reference)

Note: The values presented are representative and can vary based on the specific
experimental conditions, including the choice of donor polymer, solvent, and fabrication
process.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below
are typical experimental protocols for fabricating organic solar cells using Bis-PCBM and ICBA.

Device Fabrication Protocol for P3HT:Fullerene Solar
Cells
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e Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned
in ultrasonic baths of deionized water, acetone, and isopropanol for 15 minutes each. The
substrates are then dried with a nitrogen gun and treated with UV-ozone for 10 minutes.

o Hole Transport Layer (HTL) Deposition: A solution of poly(3,4-
ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the
cleaned ITO substrates at 4000 rpm for 40 seconds. The substrates are then annealed at
140°C for 15 minutes in a nitrogen-filled glovebox.

o Active Layer Deposition:

o For P3HT:Bis-PCBM: A blend solution of P3HT and a specific Bis-PCBM isomer (e.g.,
1:0.8 weight ratio) in a suitable solvent like chlorobenzene or o-dichlorobenzene (with a
typical concentration of 20-25 mg/mL) is prepared. The solution is then spin-coated on top
of the PEDOT:PSS layer inside the glovebox. The film is subsequently annealed at a
temperature optimized for morphology, typically between 110°C and 150°C.

o For P3HT:ICBA: A blend solution of P3HT and ICBA (e.g., 1:1 weight ratio) in a solvent
such as chlorobenzene or dichlorobenzene is prepared. The solution is spin-coated onto
the PEDOT:PSS layer. The film is then subjected to thermal annealing, often at a slightly
higher temperature than for PCBM blends, to achieve optimal morphology.[8]

o Cathode Deposition: A layer of Calcium (Ca) (e.g., 20 nm) followed by a layer of Aluminum
(Al) (e.g., 100 nm) are thermally evaporated on top of the active layer through a shadow
mask to define the device area.

o Device Characterization: The current density-voltage (J-V) characteristics of the fabricated
devices are measured under simulated AM 1.5G solar illumination (100 mW/cm?2).

Visualizing Key Concepts

To better understand the fundamental principles governing the performance of these fullerene
derivatives, the following diagrams illustrate the energy level alignment in a typical organic
solar cell and a generalized workflow for device fabrication.
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Caption: Energy level diagram of P3HT with Bis-PCBM and ICBA.
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Caption: Generalized workflow for organic solar cell fabrication.
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Discussion and Conclusion

ICBA: The primary advantage of ICBA lies in its ability to consistently produce devices with high
Voc due to its elevated LUMO level.[2] It has been extensively studied with P3HT, providing a
reliable baseline for high-voltage fullerene acceptors. However, its performance in terms of Jsc
can sometimes be limited compared to other derivatives, and its morphology with donor
polymers can be sensitive to processing conditions.[9]

Bis-PCBM: Bis-PCBM offers a pathway to even higher Voc values than ICBA, with the added
benefit of tunable energy levels through the selection of specific isomers.[1][4] The highest
performing organic solar cells using fullerene acceptors have often employed specific, purified
isomers of Bis-PCBM.[7] This highlights the significant potential of this material. However, the
use of isomer mixtures can be detrimental to performance due to increased disorder.[1][4] The
synthesis and purification of single isomers can be complex and costly, which may be a
consideration for large-scale applications. Furthermore, the stability of Bis-PCBM-based
devices can be a concern, with some studies suggesting it may be less stable than PCBM-
based devices.[6]

In conclusion, both Bis-PCBM and ICBA represent valuable alternatives to the traditional
PCBM for achieving high-performance organic solar cells. ICBA is a reliable choice for
enhancing Voc with a well-established performance record. Bis-PCBM, particularly in its
iIsomer-pure form, holds the potential for pushing the efficiency frontiers of fullerene-based
OPVs even further, though challenges in synthesis and potential stability issues need to be
carefully managed. The choice between these two materials will ultimately depend on the
specific research or application goals, balancing the need for high voltage, overall efficiency,
and processing considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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